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Compound of Interest

Compound Name: 2-Amino-4-chlorobenzenethiol

Cat. No.: B107409

Technical Guide: 2-Amino-4-chlorobenzenethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
2-Amino-4-chlorobenzenethiol, a key intermediate in the synthesis of various heterocyclic
compounds, including pharmaceuticals and dyes. This document includes key physical and
chemical data, detailed experimental protocols for its synthesis and analysis, and a workflow
diagram for its preparation.

Core Physical and Chemical Properties

2-Amino-4-chlorobenzenethiol, also known as 2-amino-4-chlorothiophenol, is an
organosulfur compound with the chemical formula CeHsCINS.[1][2][3] It is a solid at room
temperature, appearing as a white to light yellow or green powder or lump.[4][5]

Table 1: Physical and Chemical Properties of 2-Amino-4-chlorobenzenethiol
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Property Value Source(s)

Molecular Formula CeHeCINS [1112][3]

Molecular Weight 159.64 g/mol [11[2][3][6]

CAS Number 1004-00-8 [11[3][6]

Melting Point 52-61 °C [41151[6]
White to light yellow to green

Appearance [4115]
powder/lump

Purity >98.0% (by GC) [4][5]
1S/C6H6CINS/c7-4-1-2-

InChl [2][6]
6(9)5(8)3-4/h1-3,9H,8H2
NGIRMPARLVGMPX-

InChlKey [2][6]
UHFFFAOYSA-N

SMILES Nclcc(Cl)ceclS [6]

Experimental Protocols

The following sections detail the methodologies for the synthesis, purification, and analysis of

2-Amino-4-chlorobenzenethiol.

Synthesis of 2-Amino-4-chlorobenzenethiol

A common method for the synthesis of 2-aminobenzenethiols is through the reduction of a

corresponding nitro compound or via the Herz reaction.[7] A specific method for preparing 4-

chloro-2-aminothiophenol involves the reaction of 2,5-dichloronitrobenzene with sodium sulfide

or hydrosulfide.[8]

Protocol 1: Synthesis from 2,5-Dichloronitrobenzene

This protocol is adapted from a patented method for the preparation of o-aminothiophenols.[8]

Materials:
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e 2.,5-Dichloronitrobenzene

¢ Sodium sulfide nonahydrate (Na2S-9H20) or Sodium hydrosulfide (NaHS)

e Water

e Xylene

e 8% Sodium hydroxide solution

e 30% Hydrochloric acid

 Inert gas (e.g., Nitrogen or Argon)

Procedure:

« In a reaction vessel equipped with a stirrer and a reflux condenser, and under an inert
atmosphere, dissolve sodium sulfide or sodium hydrosulfide in water.

e Add 2,5-dichloronitrobenzene to the sulfide solution.

¢ Heat the reaction mixture to a temperature above 80°C and maintain for several hours until
the reaction is complete (monitoring by TLC or GC is recommended).

¢ Cool the reaction mixture to approximately 50-60°C. The product, along with sulfur and
disulfide byproducts, will precipitate.

 Filter the solid reaction product.

» Dissolve the filtered solid in an 8% sodium hydroxide solution at 50-60°C. This step
separates the desired product from sulfur and disulfide impurities.

« Filter the solution to remove any undissolved material.

» Cool the filtrate to room temperature and precipitate the 4-chloro-2-aminothiophenol by
adding 30% hydrochloric acid.
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 For further purification, the aqueous phase can be extracted with an organic solvent like
xylene.

e The final product can be isolated from the organic phase by vacuum distillation.[8]

Purification

Purification of 2-Amino-4-chlorobenzenethiol can be achieved by recrystallization or vacuum
distillation.[8] For laboratory scale, column chromatography on silica gel can also be employed.

Analytical Methods
Gas Chromatography (GC)

Purpose: To determine the purity of 2-Amino-4-chlorobenzenethiol.
¢ Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID).

o Column: A capillary column suitable for the analysis of aromatic amines and thiols (e.g., a
DB-5 or equivalent).

o Carrier Gas: Helium or Nitrogen.

o Temperature Program: An initial temperature of 100°C, ramped to 250°C at a rate of
10°C/min.

« Injection: A sample solution in a suitable solvent (e.g., dichloromethane or ethyl acetate) is
injected into the GC.

Analysis: The purity is determined by the relative peak area of the main component.

Spectroscopic Analysis

o Infrared (IR) Spectroscopy: IR spectra can be recorded on a Fourier Transform Infrared
(FTIR) spectrometer. The spectrum should show characteristic absorption bands for N-H
stretching of the primary amine, S-H stretching of the thiol, and C-ClI stretching.[2]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons and
the protons of the amine and thiol groups.

o 13C NMR: The carbon NMR spectrum provides information on the carbon skeleton of the
molecule. A 13C NMR spectrum for the hydrochloride salt of 2-Amino-4-
chlorobenzenethiol has been reported.[1]

e Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound.

Visualized Workflows

The following diagram illustrates a general workflow for the synthesis and purification of 2-
Amino-4-chlorobenzenethiol.
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Caption: Synthesis and Purification Workflow for 2-Amino-4-chlorobenzenethiol.

Safety and Handling

2-Amino-4-chlorobenzenethiol is classified as a hazardous substance. It is harmful if
swallowed or in contact with skin, causes severe skin burns and eye damage, and may cause
respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a fume hood.[9] For detailed safety information,
refer to the Safety Data Sheet (SDS).[9]

Applications
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2-Amino-4-chlorobenzenethiol is a versatile intermediate used in the synthesis of a variety of
heterocyclic compounds. It is a key precursor for the preparation of benzothiazoles, which are
known to have a wide range of biological activities and are used in the development of
pharmaceuticals.[10][11] It is also used in the synthesis of phenothiazines and other sulfur and
nitrogen-containing heterocyclic systems.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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